2-Benzyl-1,3-thiazole
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Overview
Description
2-Benzyl-1,3-thiazole is a chemical compound with the CAS Number: 13948-37-3 . It has a molecular weight of 175.25 . It is a useful research chemical compound used in the preparation of benzothiadiazine derivatives for use as KAT inhibitors .
Synthesis Analysis
Thiazoles are prepared by treatment of 2-mercaptoaniline with acid chlorides . The Lawesson’s reagent is employed for the formation of almost all heterocyclic compounds having a sulfur atom . Its range varies from thiophene to thiadiazine, thiazole, thiazine, pyrazoles, thiadiazole, and dithiin .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazole-based Schiff base compounds display significant pharmacological potential with an ability to modulate the activity of many enzymes involved in metabolism . They also demonstrated to have antibacterial, antifungal, anti-inflammatory, antioxidant, and antiproliferative activities .Physical And Chemical Properties Analysis
2-Benzyl-1,3-thiazole is a liquid at room temperature . It is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Drug Discovery
Thiazole derivatives, including 2-Benzyl-1,3-thiazole , are often explored for their potential in drug discovery due to their structural versatility and biological activity. They can serve as building blocks for creating compounds with antimicrobial properties .
Organic Synthesis
In organic chemistry, 2-Benzyl-1,3-thiazole can be used as a precursor or intermediate in the synthesis of more complex molecules. Its presence in a compound can influence the chemical reactivity and facilitate the formation of desired structures .
Anticancer Activity
Some thiazole derivatives have shown promise in anticancer research. For instance, compounds synthesized from 2-Benzyl-1,3-thiazole have been tested for their ability to inhibit cancer cell growth through various assays .
ADMET Properties Analysis
In the development of new drugs, analyzing Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial2-Benzyl-1,3-thiazole derivatives can be assessed to predict their behavior in biological systems and their potential as drug candidates .
Antibacterial Activities
The antibacterial properties of thiazole-based compounds are of significant interest2-Benzyl-1,3-thiazole can be part of the synthesis process for molecules with antibacterial activity, contributing to the fight against bacterial infections .
Antioxidant Activities
Thiazoles are also investigated for their antioxidant properties. Derivatives of 2-Benzyl-1,3-thiazole may be synthesized and tested for their ability to act as antioxidants, which are important in protecting cells from oxidative stress .
Mechanism of Action
Target of Action
2-Benzyl-1,3-thiazole is a derivative of thiazole, a heterocyclic compound that has been found to have diverse biological activities . Thiazole derivatives have been reported to interact with multiple receptors, which makes them useful in the development of new therapeutic agents . .
Mode of Action
The mode of action of thiazole derivatives can vary depending on the specific compound and its targets. For example, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death
Biochemical Pathways
Thiazole derivatives can affect various biochemical pathways depending on their specific targets. For instance, some thiazole derivatives have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Pharmacokinetics
Thiazole derivatives in general are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties can influence the bioavailability of the compound.
Result of Action
The result of the action of 2-Benzyl-1,3-thiazole would depend on its specific targets and mode of action. As mentioned earlier, some thiazole derivatives can cause cell death by interacting with topoisomerase II and causing DNA double-strand breaks . .
Safety and Hazards
The safety information for 2-Benzyl-1,3-thiazole includes several hazard statements such as H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Thiazole-based compounds have been reported to have different biological properties like anti-inflammatory, antifungal, antihypertensive, and antibacterial . Therefore, the future directions for 2-Benzyl-1,3-thiazole could involve further exploration of its potential applications in medicinal and pharmaceutical chemistry fields.
properties
IUPAC Name |
2-benzyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS/c1-2-4-9(5-3-1)8-10-11-6-7-12-10/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABCSPNANFXDHDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13948-37-3 |
Source
|
Record name | 2-benzyl-1,3-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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